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Compound of Interest

Compound Name: Glycerol monoleate

Cat. No.: B15254224 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Glycerol monooleate (GMO), a monoacylglycerol of oleic acid, is a versatile non-ionic

surfactant widely employed in the pharmaceutical, cosmetic, and food industries. Its

biocompatibility, biodegradability, and unique self-assembly properties make it a subject of

significant interest, particularly in the development of advanced drug delivery systems.[1][2][3]

This technical guide provides a comprehensive overview of the core physicochemical

properties of glycerol monooleate, complete with quantitative data, detailed experimental

protocols, and visualizations to aid in research and development.

Core Physicochemical Properties
The physicochemical characteristics of glycerol monooleate can vary depending on the grade

and purity of the substance. Commercial preparations are often mixtures of mono-, di-, and

triglycerides.[4]

Table 1: General Physicochemical Properties of Glycerol
Monooleate
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Property Value References

Appearance

Amber or pale yellow oily

liquid; may be partially

solidified at room temperature.

[5]

Molecular Formula C21H40O4 [6]

Molecular Weight 356.54 g/mol [1][6]

Odor Characteristic, mild, fatty odor. [1]

Taste Fatty taste. [7]

Table 2: Quantitative Physicochemical Data for Glycerol
Monooleate
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Property Value Conditions References

Melting Point 35-45 °C [1]

35-37 °C [6]

25 °C (unstable form) [7]

Boiling Point
>200 °C

(decomposes)
[1]

238-240 °C at 3 mmHg [7]

Density ~0.94 g/cm³ [1]

0.942 g/cm³ [4]

0.9407 g/cm³ at 35 °C [6][8]

Viscosity (Kinematic) 100-100 cSt at 40 °C

~80 mm²/s at 40°C [9]

~10 mm²/s at 100°C [9]

Flash Point 216 °C [4]

180 °C [6][8]

153.89 °C TCC [10]

Refractive Index 1.4626 at 40 °C [7]

1.46384 at 35 °C, 589.3 nm [6]

HLB Value 3.8 [11][12]

3.3 (non-emulsifying) [4]

4.1 (self-emulsifying) [4]

Saponification Value 160-176 mgKOH/gm [11]

Acid Value Max 6 mgKOH/gm [11]

Iodine Value 58-80 [11]
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Table 3: Solubility Profile of Glycerol Monooleate
Solvent Solubility References

Water Insoluble [1][7][13]

Ethanol Soluble (especially when hot) [7][13]

Chloroform Soluble [7][13]

Ether Soluble [7][13]

Mineral Oil Soluble [4]

Vegetable Oils Soluble [4]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are crucial for accurate

characterization. Below are outlines of standard experimental protocols.

Determination of Hydrophilic-Lipophilic Balance (HLB)
Value
The HLB value is a measure of the degree of hydrophilicity or lipophilicity of a surfactant.[14]

For non-ionic surfactants like glycerol monooleate, Griffin's method is commonly used.[14][15]

Griffin's Method: This method is based on the molecular weight of the hydrophilic portion of the

molecule.[14]

Equation: HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion (the glycerol head group).

M is the total molecular mass of the molecule.

Saponification Method: An alternative method involves the saponification value of the ester.[16]

Procedure:
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Accurately weigh approximately 1 gram of the glycerol monooleate sample into a round-

bottom flask.

Add a known excess of 0.5N alcoholic potassium hydroxide (e.g., 30 mL).

Reflux the mixture on a boiling water bath for about one hour to ensure complete

saponification.

Perform a blank titration with the same amount of alcoholic potassium hydroxide but

without the sample.

After cooling, titrate the sample and the blank with a standardized 0.5N hydrochloric acid

solution using phenolphthalein as an indicator. The endpoint is the disappearance of the

pink color.[17]

Calculation:

Saponification Value (S) = (Volume of HCl for blank - Volume of HCl for sample) *

Normality of HCl * 56.1 / Weight of sample

HLB = 20 * (1 - S / A)

Where S is the saponification value and A is the acid value of the fatty acid (oleic acid).

[16]
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Griffin's Method

Saponification Method

Determine Molecular Weights Calculate HLB = 20 * (Mh / M) HLB Value

Weigh Sample Saponify with Alcoholic KOH Titrate with HCl Calculate Saponification Value Calculate HLB = 20 * (1 - S / A) HLB Value

Surface Tension Method Fluorescence Probe Method Turbidity Method

Prepare Surfactant Solutions of Varying Concentrations

Measure Surface Tension Add Fluorescent Probe Measure Turbidity

Plot Surface Tension vs. log(Concentration)

Identify CMC at Slope Change

Measure Fluorescence Intensity

Plot Intensity Ratio vs. Concentration

Identify CMC at Inflection Point

Plot Turbidity vs. Concentration

Identify CMC at Abrupt Increase
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Self-Assembled Liquid Crystalline Phases
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Reversed Hexagonal Phase (HII)
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Cubic Phase (QII)

Increasing Water Content

Temperature Dependent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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